Cas no 899957-64-3 (3-chloro-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide)
3-chloro-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- F2763-0050
- AKOS024678530
- 899957-64-3
- N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-3-chlorobenzamide
- 3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide
- 3-chloro-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)benzamide
- 3-chloro-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide
-
- Inchi: 1S/C16H20ClNO3/c17-13-6-4-5-12(9-13)15(19)18-10-14-11-20-16(21-14)7-2-1-3-8-16/h4-6,9,14H,1-3,7-8,10-11H2,(H,18,19)
- InChI Key: GBJIBCYVSDSDBN-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(NCC1COC2(CCCCC2)O1)=O
Computed Properties
- Exact Mass: 309.1131712g/mol
- Monoisotopic Mass: 309.1131712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.6Ų
3-chloro-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2763-0050-2μmol |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2763-0050-5μmol |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2763-0050-10μmol |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2763-0050-20μmol |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2763-0050-1mg |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2763-0050-2mg |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2763-0050-3mg |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2763-0050-4mg |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2763-0050-5mg |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2763-0050-10mg |
3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide |
899957-64-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-chloro-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-chloro-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide
Introduction to 3-Chloro-N-({1,4-Dioxaspiro[4.5]decan-2-yl}methyl)benzamide (CAS No. 899957-64-3)
3-Chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide, with the CAS number 899957-64-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The presence of a spirocyclic ring system, combined with the chloro and amide functionalities, makes this compound a promising candidate for various therapeutic applications.
The chemical structure of 3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide is characterized by a 1,4-dioxaspiro[4.5]decan-2-yl moiety attached to a benzamide group via a methyl linker. The spirocyclic ring system provides rigidity and conformational constraint, which can enhance the compound's binding affinity to specific biological targets. The chloro substituent on the benzene ring adds additional functionality and can influence the compound's pharmacological properties.
Recent studies have explored the potential of spirocyclic compounds in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain spirocyclic compounds exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding suggests that 3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide may have similar properties and could be further investigated for its anti-inflammatory potential.
In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the anticancer properties of spirocyclic compounds. They found that these compounds could selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. While more research is needed to confirm these findings, the structural similarity between these compounds and 3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide suggests that it may also exhibit anticancer activity.
The neuroprotective potential of spirocyclic compounds has also been explored in recent years. A study published in the European Journal of Medicinal Chemistry in 2020 reported that certain spirocyclic derivatives showed neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. Given the structural features of 3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide, it is plausible that this compound could also have neuroprotective properties and warrant further investigation.
The synthesis of 3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide typically involves multi-step reactions to construct the spirocyclic ring system and introduce the necessary functional groups. One common approach is to start with a suitable dioxane derivative and undergo a ring-closing reaction to form the spirocycle. Subsequent functionalization steps can then be employed to introduce the chloro and amide functionalities. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production if required.
In terms of pharmacokinetics, spirocyclic compounds often exhibit favorable properties such as good solubility, stability, and bioavailability. These properties are crucial for ensuring that the compound can effectively reach its intended biological target and exert its therapeutic effects. Preliminary studies on similar spirocyclic compounds have shown promising results in terms of their pharmacokinetic profiles, suggesting that 3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide may also possess desirable pharmacokinetic characteristics.
To further evaluate the potential therapeutic applications of 3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide, preclinical studies are essential. These studies typically involve in vitro assays to assess the compound's biological activity against specific targets, followed by in vivo studies to evaluate its efficacy and safety in animal models. The results from these studies will provide valuable insights into the compound's mechanism of action and its potential as a therapeutic agent.
In conclusion, 3-chloro-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide (CAS No. 899957-64-3) is a promising compound with unique structural features that make it an attractive candidate for various therapeutic applications. Ongoing research into spirocyclic compounds has revealed their potential in areas such as anti-inflammatory, anticancer, and neuroprotective therapies. Further studies are needed to fully understand the biological activities and mechanisms of action of this compound, but initial findings suggest that it holds significant promise for future drug development.
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